1-(5-Bromopyridin-2-yl)-4-methylpiperazine
Cat. No. B1286010
M. Wt: 256.14 g/mol
InChI Key: QMRHAZARKSZMCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07125896B2
Procedure details
Prepared from 2,5-dibromopyridine and 4-methylpiperazine in a similar manner to Example 9(d).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[CH3:9][N:10]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]1>>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([N:13]2[CH2:14][CH2:15][N:10]([CH3:9])[CH2:11][CH2:12]2)=[N:3][CH:4]=1
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Inputs
Step One
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)Br
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0 (± 1) mol
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reactant
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Smiles
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CN1CCNCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Smiles
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BrC=1C=CC(=NC1)N1CCN(CC1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
